![molecular formula C14H19NO B3037656 3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL CAS No. 522608-86-2](/img/structure/B3037656.png)
3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL
Overview
Description
3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL is a chemical compound with the CAS Number: 521944-15-0 . It has a molecular weight of 217.31 . The compound is a pale-yellow to yellow-brown solid . It is stored at a temperature of 2-8°C .
Synthesis Analysis
The synthesis of 3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL and similar compounds has been a subject of research due to their wide array of interesting biological activities . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .Molecular Structure Analysis
The IUPAC name for 3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL is (1R,5S)-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol . The InChI code for this compound is 1S/C14H19NO/c16-14-12-6-7-13(14)10-15(9-12)8-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2 .Physical And Chemical Properties Analysis
3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL is a pale-yellow to yellow-brown solid . It has a molecular weight of 217.31 . The compound is stored at a temperature of 2-8°C .Scientific Research Applications
- Researchers have focused on stereoselective methods to construct this basic structure. Some approaches involve enantioselective synthesis of an acyclic precursor, while others achieve stereochemical control directly during the scaffold formation or through desymmetrization processes .
Tropane Alkaloid Synthesis
Safety and Hazards
The compound is considered hazardous. It can cause serious eye damage and severe skin burns . It is also harmful if swallowed . The safety information includes precautionary statements such as avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids , which display a wide array of interesting biological activities .
Mode of Action
It’s known that tropane alkaloids, which share a similar structure, interact with their targets in a specific manner that leads to various biological activities .
Biochemical Pathways
Tropane alkaloids, which share a similar structure, are known to affect various biochemical pathways .
Result of Action
It’s known that tropane alkaloids, which share a similar structure, have a wide array of interesting biological activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL . These factors can include temperature, pH, and the presence of other substances, among others .
properties
IUPAC Name |
3-benzyl-3-azabicyclo[3.2.1]octan-8-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c16-14-12-6-7-13(14)10-15(9-12)8-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBGJTVIWVSLDFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC1C2O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-3-azabicyclo[3.2.1]octan-8-OL |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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